Cas no 1504724-23-5 (1-[(3,5-difluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-[(3,5-difluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid
• CAS No: 1504724-23-5
• MF: C₁₂H₉F₂NO₂
• MW: 237.202170133591
• CID: 5577209
• Update Time: 2025-05-19

1-[(3,5-difluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1-[(3,5-difluorophenyl)methyl]-
• 1-[(3,5-difluorophenyl)methyl]-1h-pyrrole-2-carboxylic acid
• 1-[(3,5-difluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C12H9F2NO2/c13-9-4-8(5-10(14)6-9)7-15-3-1-2-11(15)12(16)17/h1-6H,7H2,(H,16,17)
• InChI Key： MKCXDXHZWMHQCG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CC(F)=C2)C=CC=C1C(O)=O

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 364.0±32.0 °C(Predicted)
• pka: 4.22±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-[(3,5-difluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid

1-[(3,5-Difluorophenyl)methyl]-1H-pyrrole-2-carboxylic Acid: A Comprehensive Overview

The compound 1-[(3,5-difluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid, identified by the CAS number 1504724-23-5, is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrole derivatives, which are known for their versatile chemical properties and biological activities. The presence of the difluorophenyl group at the 3 and 5 positions introduces steric and electronic effects that can influence its reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. For instance, researchers have employed Suzuki coupling reactions to construct the aryl-methyl linkage, while others have utilized Vilsmeier-Haack reactions to form the pyrrole ring. These methods not only enhance the purity of the compound but also allow for precise control over its stereochemistry and regioselectivity.

The physical and chemical properties of 1-[(3,5-difluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid have been extensively studied. Its melting point, solubility in various solvents, and UV-vis absorption spectra provide critical insights into its behavior under different conditions. For example, studies have shown that the compound exhibits strong absorption in the UV region due to its conjugated π-system, making it a promising candidate for applications in optoelectronic materials.

In terms of biological activity, this compound has demonstrated potential as a modulator of ion channels. Recent research has highlighted its ability to interact with voltage-gated sodium channels, suggesting its role in pain management and epilepsy treatment. Furthermore, preliminary toxicity studies indicate that it exhibits low cytotoxicity against human cell lines, which is a favorable trait for drug development.

The environmental impact of CAS 1504724-23-5 has also been a topic of interest. Biodegradation studies reveal that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic environments. This characteristic aligns with current green chemistry principles aimed at reducing environmental pollution.

In conclusion, 1-[(3,5-difluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation.